Cas no 81548-04-1 (2-(1H-Tetrazol-1-yl)acetohydrazide)

• Product name: 2-(1H-Tetrazol-1-yl)acetohydrazide
• CAS No: 81548-04-1
• MF: C₃H₆N₆O
• MW: 142.119338512421
• MDL: MFCD12027086
• CID: 4717206
• PubChem ID: 11480497

2-(1H-Tetrazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-tetrazol-1-yl)acetohydrazide
• Tetrazol-1-ylacetic acid hydrazide
• STK503508
• 2-(1,2,3,4-tetrazol-1-yl)acetohydrazide
• 2-(1H-1,2,3,4-tetrazol-1-yl)acetohydrazide
• SCHEMBL316289
• DTXSID401286091
• 81548-04-1
• LS-02100
• 2-(tetrazol-1-yl)acetohydrazide
• ALBB-005630
• AKOS000321537
• 1H-Tetrazole-1-acetic acid, hydrazide
• MFCD12027086
• 2-(1H-Tetrazol-1-yl)acetohydrazide

• MDL： MFCD12027086
• Inchi： 1S/C3H6N6O/c4-6-3(10)1-9-2-5-7-8-9/h2H,1,4H2,(H,6,10)
• InChI Key： YDORFIZIPBBRKA-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NN=N1)NN

Computed Properties

• Exact Mass: 142.06030884g/mol
• Monoisotopic Mass: 142.06030884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7
• XLogP3: -1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-(1H-Tetrazol-1-yl)acetohydrazide

Introduction to 2-(1H-Tetrazol-1-yl)acetohydrazide (CAS No. 81548-04-1)

2-(1H-Tetrazol-1-yl)acetohydrazide, identified by its Chemical Abstracts Service (CAS) number 81548-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the tetrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both the tetrazole ring and the acetohydrazide moiety makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The tetrazole core in 2-(1H-tetrazol-1-yl)acetohydrazide is a key feature that contributes to its unique chemical and biological properties. Tetrazoles are known for their stability, reactivity, and ability to interact with biological targets such as enzymes and receptors. This structural motif has been widely explored in drug discovery due to its potential to modulate biological pathways. Recent studies have highlighted the role of tetrazole derivatives in developing treatments for neurological disorders, infectious diseases, and cancer.

In particular, the acetohydrazide group in 2-(1H-tetrazol-1-yl)acetohydrazide adds another layer of functionality, making it a valuable building block for further chemical modifications. Acetohydrazides are commonly used in the synthesis of hydrazones, which are important intermediates in many drug molecules. They also serve as probes for studying enzyme mechanisms and have been implicated in the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have demonstrated the potential of 2-(1H-tetrazol-1-yl)acetohydrazide as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have utilized this compound to develop inhibitors targeting protein-protein interactions involved in cancer progression. The tetrazole ring facilitates hydrogen bonding and hydrophobic interactions, which are crucial for binding to biological targets with high affinity.

The pharmaceutical industry has shown particular interest in 2-(1H-tetrazol-1-yl)acetohydrazide due to its versatility and potential therapeutic applications. Researchers are exploring its use in creating novel antiviral and antibacterial agents. The compound's ability to undergo various chemical transformations allows for the design of molecules with tailored biological activities. This flexibility makes it an attractive candidate for drug development pipelines.

Moreover, the synthesis of 2-(1H-tetrazol-1-yl)acetohydrazide can be achieved through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic routes involve the reaction of hydразine hydrate with ethyl acetoacetate in the presence of a base, followed by cyclization to form the tetразоль ring. These methods are well-documented and provide reliable access to high-quality 2-(1H-tetrazol-1-yl)acetohydразиде.

In conclusion, 2-(1H-tetразол-1-й)acetохидразид (CAS No. 81548-04-1) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for tetразоль derivatives, compounds like 2-(1H-tетразол-1-il)ацетохидразид will undoubtedly play a crucial role in advancing therapeutic strategies.